Cas no 2225172-63-2 (3-(Cyclopropyl)pyridine-4-boronic acid)

• Product Name: 3-(Cyclopropyl)pyridine-4-boronic acid
• CAS No: 2225172-63-2
• MF: C₈H₁₀BNO₂
• MW: 162.98
• CID: 5144431
• PubChem ID: 66520653
• Update Time: 2025-06-11

3-(Cyclopropyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopropyl)pyridine-4-boronic acid
• (3-cyclopropylpyridin-4-yl)boronic acid
• AKOS015943164
• 2225172-63-2

• Inchi： 1S/C8H10BNO2/c11-9(12)8-3-4-10-5-7(8)6-1-2-6/h3-6,11-12H,1-2H2
• InChI Key： SUIKOZALVBPSFE-UHFFFAOYSA-N
• SMILES： C1=NC=CC(B(O)O)=C1C1CC1

Computed Properties

• Exact Mass: 163.0804587g/mol
• Monoisotopic Mass: 163.0804587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(Cyclopropyl)pyridine-4-boronic acid

3-(Cyclopropyl)pyridine-4-boronic acid

3-(Cyclopropyl)pyridine-4-boronic acid, also known by its CAS number 2225172-63-2, is a versatile and intriguing compound in the field of organic chemistry. This compound has garnered significant attention due to its unique structure and potential applications in various areas, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted with a cyclopropyl group at the 3-position and a boronic acid group at the 4-position, making it a valuable building block for further chemical transformations.

The synthesis of 3-(Cyclopropyl)pyridine-4-boronic acid involves a series of carefully designed reactions. One common approach is the Suzuki-Miyaura coupling reaction, which allows for the formation of carbon-carbon bonds between boronic acids and aryl halides. This method has been extensively studied and optimized in recent years, leading to higher yields and better control over the product's purity. The cyclopropyl group, a three-membered ring with significant ring strain, adds unique electronic and steric properties to the molecule, making it an attractive substrate for further functionalization.

Recent research has highlighted the importance of 3-(Cyclopropyl)pyridine-4-boronic acid in drug discovery. Its ability to act as a boron-based linker in medicinal chemistry has opened new avenues for designing bioactive compounds. For instance, studies have shown that this compound can serve as a precursor for constructing complex heterocyclic frameworks, which are often found in natural products and biologically active molecules. The presence of the boronic acid group facilitates various cross-coupling reactions, enabling chemists to introduce diverse functional groups into the molecule.

In addition to its role in drug discovery, 3-(Cyclopropyl)pyridine-4-boronic acid has also found applications in agrochemicals. Its ability to modulate plant growth and development through interactions with specific receptors has been explored in recent studies. For example, researchers have investigated its potential as a herbicide or plant growth regulator by examining its effects on key enzymes involved in metabolic pathways. These findings suggest that this compound could play a significant role in sustainable agriculture by enhancing crop yields and reducing reliance on synthetic chemicals.

The electronic properties of 3-(Cyclopropyl)pyridine-4-boronic acid make it an interesting candidate for materials science applications as well. The pyridine ring contributes aromaticity and conjugation, while the cyclopropyl group introduces strain-induced reactivity. These features make the compound suitable for use in organic electronics, such as light-emitting diodes (LEDs) or photovoltaic devices. Recent advancements in computational chemistry have allowed researchers to predict the electronic behavior of this compound under various conditions, paving the way for its integration into next-generation materials.

From an environmental perspective, understanding the fate and transport of 3-(Cyclopropyl)pyridine-4-boronic acid is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes rapid degradation under aerobic conditions due to its reactive boronic acid group. This property not only reduces its persistence in the environment but also minimizes risks associated with long-term exposure. However, further research is needed to fully understand its behavior under different environmental conditions.

In conclusion, 3-(Cyclopropyl)pyridine-4-boronic acid (CAS No. 2225172-63-2) is a multifaceted compound with promising applications across various fields. Its unique structure and reactivity make it an invaluable tool for chemists seeking to design novel compounds with tailored properties. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.